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Compound of Interest

Compound Name:
Propionic acid, 2-(p-

nitrophenyl)hydrazide

CAS No.: 38562-39-9

Cat. No.: B14669202

Get Quote

Executive Summary
Compound: Propionic acid 2-(p-nitrophenyl)hydrazide CAS Registry (Reagent Base): 100-16-3

(p-Nitrophenylhydrazine) / 79-09-4 (Propionic Acid) Target Metric: Melting Point (MP)

Determination via Capillary Method Application: Qualitative identification of carboxylic acids;

impurity profiling in drug development.

The determination of the melting point for p-nitrophenylhydrazide derivatives is a critical

validation step in organic synthesis. Unlike simple carboxylic acids (which are often liquids at

room temperature, e.g., Propionic acid MP: -21°C), their hydrazide derivatives are crystalline

solids with distinct, sharp melting points, making them ideal for identification. This guide details

the synthesis verification, purification, and thermal analysis protocols required to obtain high-

integrity data.

Chemical Identity & Synthesis Logic
To ensure the melting point corresponds to the correct chemical entity, the researcher must

understand the formation logic. The derivative is formed via a condensation reaction between
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propionic acid (or its acid chloride) and p-nitrophenylhydrazine.

Reaction:

Structural Integrity: The para-nitro group introduces significant intermolecular hydrogen

bonding and pi-stacking, raising the melting point significantly above the parent acid.

Critical Impurity: The most common impurity is unreacted p-nitrophenylhydrazine, which has

a melting point of 156–158°C (decomposition). If the derivative's MP is near this range, the

sample is likely contaminated.
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Caption: Synthesis pathway transforming the liquid acid into a solid derivative suitable for

thermal analysis.

Experimental Protocol: Melting Point Determination
Sample Preparation & Purification
Accuracy in MP determination is futile without high purity. Hydrazides are prone to retaining

solvents (ethanol/water) used in recrystallization.

Recrystallization: Dissolve the crude solid in the minimum amount of hot ethanol (95%).

Filter hot to remove insoluble impurities. Cool slowly to induce crystallization.

Drying (Mandatory): Dry the crystals in a vacuum desiccator over

or silica gel for at least 4 hours. Solvent inclusion will depress the melting point (colligative
property) and broaden the range.
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Pulverization: Crush the dry crystals into a fine powder on a watch glass using a spatula.

Coarse crystals cause uneven heat transfer.

Capillary Loading
Tube Type: Thin-walled borosilicate glass capillary (closed at one end).

Loading Height: 2–3 mm of sample.

Packing: Drop the capillary through a long glass tube (approx. 1m) onto a hard surface to

pack the powder tightly. Loose packing leads to air pockets and premature melting

indications.

Thermal Analysis Procedure (Standard Capillary
Method)
Use a calibrated melting point apparatus (e.g., Stuart SMP30 or Buchi M-560).

Step Parameter Rationale

1. Rapid Ramp 10°C/min to 130°C

Quickly approach the target

zone without thermal

degradation.

2. Stabilization Hold at 130°C for 1 min
Allow thermal equilibrium of

the heating block.

3. Critical Ramp 1°C/min

Crucial: Fast heating causes

"thermal lag," resulting in an

artificially high reading.

4. Observation Visual

Record

(first liquid drop) and

(complete liquefaction).

Differential Scanning Calorimetry (DSC) - Advanced
Method
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For drug development contexts requiring high precision:

Pan: Aluminum hermetic pan (to contain decomposition gases).

Atmosphere: Nitrogen purge (50 mL/min).

Program: Heat from 40°C to 200°C at 5°C/min.

Data Point: The melting point is defined as the onset temperature of the endothermic peak,

not the peak maximum.

Data Interpretation & Troubleshooting
Expected Results
While specific literature values for this derivative can vary by synthesis method, p-

nitrophenylhydrazides of short-chain aliphatic acids typically melt in the range of 140°C –

180°C.

Sharp Range (< 2°C): Indicates high purity.

Broad Range (> 3°C): Indicates solvent retention or mixed crystals.

Discoloration before melting: Indicates decomposition. Record the temperature where

darkening begins (

).

Troubleshooting Matrix
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Observation Diagnosis Corrective Action

MP is ~156-158°C Unreacted Reagent

The sample is likely pure p-

nitrophenylhydrazine.

Recrystallize and wash with

dilute acid (to remove

hydrazine) then water.

MP is < 100°C Wet Sample / Solvent

Dry sample under vacuum at

50°C. Check NMR for solvent

peaks.

Sample sublimes Sublimation

Seal the capillary tube (flame

seal) to create a closed

system.

Broad melting range Impurity

Perform Thin Layer

Chromatography (TLC) to

check for multiple spots.

Workflow Visualization
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Caption: Decision logic for validating the melting point of the hydrazide derivative.

Safety & Compliance
p-Nitrophenylhydrazine: Classified as a Flammable Solid and potential Carcinogen.[1] It may

decompose explosively if heated rapidly in confinement.

Control: Never heat large quantities (>5 mg) in a sealed capillary.
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PPE:[1][2] Nitrile gloves, safety goggles, and fume hood are mandatory.

Waste Disposal: All hydrazide waste must be segregated from oxidizers and disposed of as

hazardous organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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